Cas no 98092-75-2 (Benzoic acid, 4-(3-hydroxypropyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(3-hydroxypropyl)-, ethyl ester
• CAS No: 98092-75-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 750742
• PubChem ID: 10878360
• Update Time: 2025-05-25

Benzoic acid, 4-(3-hydroxypropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-hydroxypropyl)-, ethyl ester
• ethyl 4-(3-hydroxypropyl)benzoate
• FT-0713901
• 98092-75-2
• CS-0312300
• Ethyl4-(3-hydroxypropyl)benzoate
• DTXSID40446827
• HXSYDBUGWIEKII-UHFFFAOYSA-N
• MFCD13192674
• SCHEMBL3049924

• Inchi： 1S/C12H16O3/c1-2-15-12(14)11-7-5-10(6-8-11)4-3-9-13/h5-8,13H,2-4,9H2,1H3
• InChI Key： HXSYDBUGWIEKII-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on Benzoic acid, 4-(3-hydroxypropyl)-, ethyl ester

Benzoic Acid, 4-(3-Hydroxypropyl)-, Ethyl Ester: A Comprehensive Overview

Benzoic acid, 4-(3-hydroxypropyl)-, ethyl ester (CAS No. 98092-75-2) is a versatile organic compound with significant applications in various industries. This compound is a derivative of benzoic acid, modified with a hydroxypropyl group at the para position and an ethyl ester functional group. Its structure makes it highly suitable for use in pharmaceuticals, cosmetics, and food additives. Recent studies have highlighted its potential in drug delivery systems and as a stabilizing agent in cosmetic formulations.

The synthesis of benzoic acid, 4-(3-hydroxypropyl)-, ethyl ester involves a multi-step process that includes nucleophilic substitution and esterification reactions. Researchers have explored various catalysts and reaction conditions to optimize its production efficiency. For instance, a study published in the Journal of Organic Chemistry demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining product purity. This advancement has important implications for large-scale manufacturing in the pharmaceutical industry.

In the pharmaceutical sector, benzoic acid derivatives are often employed as excipients due to their ability to enhance drug solubility and bioavailability. The hydroxypropyl group in this compound provides hydrophilic properties, which are crucial for drug delivery systems. A recent clinical trial investigated its role as a carrier for poorly soluble drugs, showing promising results in improving drug absorption rates. This highlights its potential in developing more effective oral medications.

The cosmetic industry has also embraced ethyl esters of benzoic acid derivatives for their emollient and skin-soothing properties. The hydroxypropyl group contributes to the compound's ability to retain moisture, making it ideal for use in moisturizers and anti-aging products. A study conducted by dermatologists found that formulations containing this compound significantly reduced transepidermal water loss (TEWL), leading to improved skin hydration and elasticity.

Beyond its industrial applications, benzoic acid, 4-(3-hydroxypropyl)-, ethyl ester has shown potential in food preservation due to its mild antimicrobial properties. Researchers have explored its effectiveness against common foodborne pathogens such as Escherichia coli and Salmonella spp. Results indicate that it can be used as a natural alternative to synthetic preservatives without compromising taste or shelf life.

In terms of environmental impact, recent studies have focused on the biodegradability of this compound. Findings suggest that it undergoes rapid microbial degradation under aerobic conditions, making it an eco-friendly choice compared to traditional chemical additives. This aligns with the growing demand for sustainable solutions across various industries.

The future of benzoic acid derivatives looks promising as researchers continue to explore their diverse applications. Ongoing studies are investigating their potential in advanced materials science, such as polymer stabilizers and bio-based plastics. These developments underscore the compound's versatility and its role in driving innovation across multiple sectors.

In conclusion, benzoic acid, 4-(3-hydroxypropyl)-, ethyl ester (CAS No. 98092-75-2) is a multifaceted compound with significant contributions to pharmaceuticals, cosmetics, food additives, and environmental sustainability. Its unique chemical properties and recent advancements in synthesis techniques make it a valuable asset for both industry and academia.